molecular formula C24H26O4 B300300 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol

3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol

Cat. No. B300300
M. Wt: 378.5 g/mol
InChI Key: MAJBYSWTUGYQHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol, also known as BMMP, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicine. BMMP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 350.44 g/mol. In

Mechanism of Action

The mechanism of action of 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in cell proliferation and survival. 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has been shown to inhibit the activity of AKT and mTOR, two enzymes that play a key role in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has been shown to have anti-inflammatory and analgesic effects. 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has also been shown to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol is its potential as a new cancer treatment. However, there are also some limitations to its use in lab experiments. 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications. In addition, 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol is not currently approved for use in humans, so further testing will be required before it can be used in clinical trials.

Future Directions

There are a number of future directions for research on 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol. One area of interest is in the development of new cancer treatments based on 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol. Another area of research is in the development of new anti-inflammatory and analgesic drugs based on 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol. Finally, there is potential for 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol to be used in the treatment of type 2 diabetes, and more research is needed to fully explore this possibility.

Synthesis Methods

The synthesis of 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol involves a multi-step process that begins with the reaction of 4-methoxyphenylacetic acid with benzyl chloride to form 2-benzyloxy-4-methoxyphenylacetic acid. The next step involves the reaction of 2-benzyloxy-4-methoxyphenylacetic acid with thionyl chloride to form 2-chloro-4-methoxyphenylacetyl chloride. This compound is then reacted with phenylmagnesium bromide to form 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol.

Scientific Research Applications

3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has been studied extensively for its potential applications in the field of medicine. One of the most promising areas of research is in the treatment of cancer. 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer treatments. 3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol has also been studied for its potential anti-inflammatory and analgesic properties.

properties

Product Name

3-[2-(Benzyloxy)-4-methoxyphenyl]-2-methoxy-1-phenyl-1-propanol

Molecular Formula

C24H26O4

Molecular Weight

378.5 g/mol

IUPAC Name

2-methoxy-3-(4-methoxy-2-phenylmethoxyphenyl)-1-phenylpropan-1-ol

InChI

InChI=1S/C24H26O4/c1-26-21-14-13-20(22(16-21)28-17-18-9-5-3-6-10-18)15-23(27-2)24(25)19-11-7-4-8-12-19/h3-14,16,23-25H,15,17H2,1-2H3

InChI Key

MAJBYSWTUGYQHM-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1)CC(C(C2=CC=CC=C2)O)OC)OCC3=CC=CC=C3

Canonical SMILES

COC1=CC(=C(C=C1)CC(C(C2=CC=CC=C2)O)OC)OCC3=CC=CC=C3

Origin of Product

United States

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